Cas no 1169870-80-7 (4-Chloro-2-fluoro-3-methoxybenzoic acid)

• Product Name: 4-Chloro-2-fluoro-3-methoxybenzoic acid
• CAS No: 1169870-80-7
• MF: C₈H₆ClFO₃
• MW: 204.582845211029
• MDL: MFCD19687204
• CID: 1095492
• PubChem ID: 57782418
• Update Time: 2025-04-20

4-Chloro-2-fluoro-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluoro-3-methoxybenzoic acid
• 1169870-80-7
• CS-0186980
• 4-Chloro-2-fluoro-3-methoxybenzoicacid
• JS-4981
• AKOS015957119
• MFCD19687204
• DB-153739
• SCHEMBL2925986
• SY228827
• EN300-843605
• Benzoic acid, 4-chloro-2-fluoro-3-methoxy-

• MDL： MFCD19687204
• Inchi： 1S/C8H6ClFO3/c1-13-7-5(9)3-2-4(6(7)10)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： ODAJPJWSLSBLLM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1OC)F

Computed Properties

• Exact Mass: 203.9989499g/mol
• Monoisotopic Mass: 203.9989499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives